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Compound of Interest

Compound Name: 14S(15R)-EET methyl ester

Cat. No.: B212059 Get Quote

For Immediate Release – Proper management and disposal of laboratory chemicals are

paramount for ensuring the safety of personnel and maintaining environmental compliance.

This guide provides essential, step-by-step procedures for the safe disposal of 14S(15R)-EET
methyl ester, a valuable research compound. As this product is supplied as a solution in

ethanol, the primary hazards and disposal considerations are dictated by the flammable nature

of the solvent.

Researchers, scientists, and drug development professionals must adhere to these protocols to

mitigate risks and comply with regulatory standards. The following information is based on the

safety data sheet for comparable fatty acid methyl esters in an ethanol solution and general

laboratory waste guidelines.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is critical to be equipped with the appropriate

Personal Protective Equipment (PPE). This includes, but is not limited to:

Chemical-resistant gloves

Safety goggles or glasses

A laboratory coat

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b212059?utm_src=pdf-interest
https://www.benchchem.com/product/b212059?utm_src=pdf-body
https://www.benchchem.com/product/b212059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b212059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handle the material in a well-ventilated area, preferably within a chemical fume hood, and

away from any sources of ignition such as open flames, sparks, or hot surfaces.[1][2][3][4]

Quantitative Data Summary
The hazard classification for 14S(15R)-EET methyl ester in its supplied form is primarily

determined by the solvent, ethanol. The following table summarizes key safety and regulatory

data.

Parameter Data GHS Classification Source

Physical State
Liquid solution in

ethanol
- [5]

Primary Hazard
Highly flammable

liquid and vapor

Flammable Liquid,

Category 2
[1][3][4][6]

Hazard Statements

H225: Highly

flammable liquid and

vaporH319: Causes

serious eye irritation

- [1][4][6]

Signal Word Danger - [1][3][4]

UN Number
UN1170 (for Ethanol

solution)
- [4][7][8][9]

Storage Temperature -20°C - [5][10]

Step-by-Step Disposal Protocol
The proper disposal of 14S(15R)-EET methyl ester must be carried out in accordance with all

applicable federal, state, and local regulations. The following steps provide a general guideline

for its safe disposal.

Step 1: Waste Identification and Segregation

Treat all unused 14S(15R)-EET methyl ester solution and any materials contaminated with

it (e.g., pipette tips, gloves, absorbent paper) as hazardous waste.
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This waste stream should be segregated as a flammable liquid waste. Do not mix it with

other waste categories like halogenated solvents, acids, or bases.

Step 2: Waste Collection and Containment

Collect the waste solution in a designated, leak-proof, and chemically compatible container.

The container should be clearly labeled as "Hazardous Waste" and "Flammable Liquid."

The label must include the full chemical name of all constituents (i.e., "14S(15R)-EET
methyl ester in Ethanol") and their approximate concentrations.

Keep the waste container tightly sealed when not in use to prevent the evaporation of

flammable vapors.[1][2][3]

Step 3: Storage of Hazardous Waste

Store the sealed hazardous waste container in a designated, well-ventilated, and cool

location, away from sources of ignition.[2][3][4] A flammable safety cabinet is the

recommended storage location.

Ensure that the storage area is compliant with all institutional and regulatory requirements for

the accumulation of hazardous waste.

Step 4: Arranging for Final Disposal

Do not dispose of 14S(15R)-EET methyl ester solution down the drain or in regular trash.[2]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

waste container.

Follow all institutional procedures for waste manifest documentation and hand-off.

Step 5: Decontamination of Empty Containers

The original vial that contained the 14S(15R)-EET methyl ester solution should also be

treated as hazardous waste unless properly decontaminated.
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To decontaminate the vial, rinse it three times with a suitable solvent (such as ethanol). The

rinsate must be collected and disposed of as flammable hazardous waste.

After triple-rinsing, the defaced vial may be disposed of in the regular laboratory glass waste,

in accordance with institutional policies.

Experimental Protocols: Spill Cleanup
In the event of a small spill, adhere to the following procedure:

Alert Personnel: Immediately notify others in the vicinity of the spill.

Ensure No Ignition Sources: Eliminate all nearby sources of ignition.

Ventilate the Area: Increase ventilation in the area, if it is safe to do so.

Absorb the Spill: Use an inert absorbent material, such as vermiculite, sand, or a commercial

spill pillow, to contain and absorb the liquid.

Collect and Dispose: Carefully collect the absorbent material and place it in a sealed, labeled

container for disposal as flammable hazardous waste.

Decontaminate the Area: Clean the spill area with soap and water.

For large spills, evacuate the area immediately and contact your institution's emergency

response team.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 14S(15R)-EET
methyl ester.
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Unused or Contaminated
14S(15R)-EET Methyl Ester

Is this a spill?

Small Spill
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(>1 Liter)
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Collect as Flammable
Hazardous Waste

No
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Collect absorbent into
hazardous waste container

Store in designated
flammable waste area

Notify EHS/
Emergency Response
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and hazard warnings

Arrange for disposal via
EHS or licensed contractor

Click to download full resolution via product page

Disposal workflow for 14S(15R)-EET methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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